Cas no 1772-03-8 (D(+)-Galactosamine hydrochloride)

• Product Name: D(+)-Galactosamine hydrochloride
• CAS No: 1772-03-8
• MF: C₆H₁₄ClNO₅
• MW: 215.632061481476
• MDL: MFCD00135830
• CID: 41965
• PubChem ID: 87570235
• Update Time: 2025-11-01

D(+)-Galactosamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4R,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal hydrochloride
• 2-Amino-2-deoxy-D-galactose hydrochloride
• D-Chondrosamine hydrochloride
• Chondrosamine hydrochloride
• D-Galactosamine hydrochloride
• D(+)Galactosamine hydrochloride
• D(+)Galactosamine, HCl
• 2-Amino-2-deoxy-D-galactopyranose hydrochloride
• D-(+)-Galactosamine, hydrochloride
• D-Glactosamine Hydrochloride
• D-Galactosamine HC1
• D(+)-Galactosamine hydrochloride
• (3R,4R,5R,6R)-3-Amino-6-(hydroxymethyl)tetrahydro-2H-pyran-2,4,5-triol hydrochloride
• GALACTOSAMINE HCL, D-(RG)
• 2-Amino-2-deoxy-D-galactopyranose hydrochloride D-Chondrosamine hydrochloride
• 2-deoxy-2-amino-D-galactose hydrochloride
• CHONDROSAMINE
• Chondrosamine Hydrochlo
• D-GALACTOSAMINE HCL
• D-GALN HCL
• Galactosamine
• GALACTOSAMINE HCL
• GALACTOSAMINE HCL,D
• GalactosaMine Hydrochloride
• D-(+)-Galactosamine hydrochloride
• D(+)-Galactosamine HCl
• C6H13NO5.HCl
• PubChem23841
• DSSTox_CID_11356
• DSSTox_RID_78871
• DSSTox_GSID_31356
• D-(+)-GALACTOSAMINE HCL
• QKPLRMLTKYXDST-BMZZJELJSA-N
• Tox21_302002
• AB0011367
• TL8001413
• G0007
• 772A038
• (3R,
• D-GALACTOSAMINE HYDROCHLORIDE extrapure
• 2-Amino-2-deoxy-D-galactopyranose hydrochloride, D-Chondrosamine hydrochloride, Chondrosamine
• D(+)-Galactosamine hydrochloride,99%
• D-Galactosamine hydrochloride ,97%
• D(+)-Galactosamine h
• D-Galactosamine hydrochloride ,98.5%

• MDL： MFCD00135830
• Inchi： 1S/C6H13NO5.ClH/c7-3(1-8)5(11)6(12)4(10)2-9;/h1,3-6,9-12H,2,7H2;1H/t3-,4+,5+,6-;/m0./s1
• InChI Key： CBOJBBMQJBVCMW-NQZVPSPJSA-N
• SMILES： [C@@H](O)([C@@H](N)C=O)[C@@H](O)[C@H](O)CO.Cl
• BRN： 3697825

Computed Properties

• Exact Mass: 215.05600
• Monoisotopic Mass: 215.05605
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• Surface Charge: 0

Experimental Properties

• Color/Form: White powder
• Density: 1.3965 (rough estimate)
• Melting Point: 182-185 °C (dec.) (lit.)
• Boiling Point: 449℃ at 760 mmHg
• Flash Point: No data available
• Refractive Index: 96 ° (C=1, H2O)
• Solubility: H2O: 50 mg/mL, clear, colorless
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Moisture Sensitive
• PSA: 116.17000
• LogP: -1.75270
• Vapor Pressure: No data available
• Solubility: Soluble in water
• Merck: 4334
• Specific Rotation: 96 º (589nm c=1,H2O,24 hrs)
• Sensitiveness: Hygroscopic

D(+)-Galactosamine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：LW5500000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on D(+)-Galactosamine hydrochloride

D(+)-Galactosamine hydrochloride: A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

D(+)-Galactosamine hydrochloride (CAS no. 1772-03-8) is a significant compound in the field of chemical and pharmaceutical research, widely recognized for its diverse applications in medicinal chemistry, biochemistry, and biotechnology. This compound, characterized by its hydrochloride salt form, has garnered considerable attention due to its structural uniqueness and biological activities. The molecular structure of D(+)-Galactosamine hydrochloride consists of a galactose moiety linked to an amine group, with the hydrochloride salt enhancing its solubility and stability, making it an invaluable reagent in various laboratory settings.

The importance of D(+)-Galactosamine hydrochloride in contemporary research cannot be overstated. It serves as a crucial intermediate in the synthesis of glycoproteins, glycolipids, and other complex carbohydrates, which are essential components of cell membranes and play pivotal roles in cellular communication and immune responses. Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for this compound, facilitating its use in large-scale pharmaceutical manufacturing and academic research.

In the realm of pharmaceutical research, D(+)-Galactosamine hydrochloride has been extensively studied for its potential applications in drug development. Its ability to mimic natural sugars makes it a valuable candidate for creating novel therapeutic agents. For instance, researchers have explored its role in developing vaccines and immunomodulatory drugs. The compound's interaction with various biological pathways has been a focal point of interest, particularly in understanding its effects on the immune system and its potential as an adjuvant.

The latest studies on D(+)-Galactosamine hydrochloride have revealed intriguing insights into its pharmacological properties. A notable research paper published last year demonstrated its efficacy in enhancing the uptake of therapeutic nanoparticles by tumor cells, thereby improving the delivery of cancer treatments. This finding underscores the compound's potential as a carrier or co-carrier for drug delivery systems. Additionally, investigations into its role as a precursor for glycosaminoglycans (GAGs) have opened new avenues for treating degenerative diseases such as osteoarthritis and rheumatoid arthritis.

The chemical synthesis of D(+)-Galactosamine hydrochloride is another area where significant progress has been made. Traditional synthetic routes often involve complex multi-step processes with limited yields. However, recent innovations in enzymatic synthesis and catalytic methods have improved the efficiency and purity of the final product. These advancements not only reduce production costs but also minimize environmental impact, aligning with the growing emphasis on sustainable chemistry practices.

The analytical characterization of D(+)-Galactosamine hydrochloride is equally critical. Modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have enabled precise structural elucidation and purity assessment. These tools are indispensable for ensuring that the compound meets stringent quality standards required for pharmaceutical applications. Furthermore, computational modeling has been increasingly employed to predict the behavior of D(+)-Galactosamine hydrochloride in different environments, aiding researchers in optimizing its applications.

The safety profile of D(+)-Galactosamine hydrochloride is another key consideration in its widespread use. While generally well-tolerated, studies have highlighted the importance of proper handling and storage to prevent degradation or contamination. Regulatory agencies recommend adherence to good manufacturing practices (GMP) to ensure consistency and safety across batches. This includes monitoring storage conditions such as temperature and humidity, which can significantly affect the compound's stability.

In conclusion, D(+)-Galactosamine hydrochloride (CAS no. 1772-03-8) remains a cornerstone in chemical and pharmaceutical research due to its multifaceted applications and ongoing scientific exploration. From enabling advanced drug delivery systems to contributing to our understanding of complex biological processes, this compound continues to drive innovation across multiple disciplines. As research progresses, it is expected that new applications and benefits will emerge, further solidifying its importance in modern science.